Cas no 2222171-38-0 (Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)-)

• Product Name: Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)-
• CAS No: 2222171-38-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 6402681
• PubChem ID: 134416672
• Update Time: 2025-06-22

Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• EN300-39879435
• Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)-
• 3-(Aminomethyl)-4-(trifluoromethyl)benzoic acid
• 2222171-38-0
• WXRMSYHXQNUUKQ-UHFFFAOYSA-N
• SCHEMBL20049195
• DTXSID001226831

• Inchi： 1S/C9H8F3NO2/c10-9(11,12)7-2-1-5(8(14)15)3-6(7)4-13/h1-3H,4,13H2,(H,14,15)
• InChI Key： WXRMSYHXQNUUKQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(F)(F)F)C(CN)=C1

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 304.9±42.0 °C(Predicted)
• pka: 3.19±0.10(Predicted)

Additional information on Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)-

Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)- (CAS No. 2222171-38-0): A Comprehensive Overview

Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)-, identified by its CAS number CAS No. 2222171-38-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, holds promise in various applications ranging from drug development to synthetic chemistry. The presence of both an aminomethyl and a trifluoromethyl substituent in its benzene ring imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made compounds containing this moiety highly sought after in the pharmaceutical industry. In contrast, the aminomethyl group provides a site for further functionalization, allowing for the creation of diverse pharmacophores. The combination of these two substituents in Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)- creates a versatile platform for medicinal chemists to explore.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target inflammation and immune responses. The structural motifs present in Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)- align well with this area of research. Studies have demonstrated that compounds incorporating both an amine and a trifluoromethyl group can exhibit potent anti-inflammatory properties. For instance, derivatives of this compound have shown promising activity against enzymes such as cyclooxygenase-2 (COX-2), which is a key target in the management of inflammatory diseases.

The pharmaceutical industry has increasingly relied on computational methods to accelerate the discovery and optimization of new drug candidates. The unique structural features of Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)- make it an attractive candidate for virtual screening and molecular docking studies. These computational approaches have enabled researchers to identify potential binding interactions with biological targets, thereby streamlining the drug discovery process. Furthermore, the use of high-throughput screening (HTS) technologies has allowed for the rapid evaluation of large libraries of compounds containing this motif, leading to the identification of several hit compounds with therapeutic potential.

Synthetic methodologies play a crucial role in the production of complex organic molecules like Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)-. Advances in synthetic chemistry have provided chemists with powerful tools to construct intricate molecular frameworks efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have enabled the precise assembly of aryl halides containing both amine and trifluoromethyl groups. These reactions offer high selectivity and yield, making them ideal for industrial-scale production.

The biological activity of Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)- has been extensively studied in various preclinical models. Research has shown that this compound exhibits inhibitory effects on several enzymes involved in inflammatory pathways. For example, it has been found to modulate the activity of lipoxygenase enzymes, which are responsible for producing pro-inflammatory mediators such as leukotrienes. Additionally, studies have suggested that derivatives of this compound may have immunosuppressive properties, making them potential candidates for treating autoimmune diseases.

The development of novel synthetic routes has also led to improvements in the scalability and cost-effectiveness of producing Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)-. By optimizing reaction conditions and utilizing sustainable solvents, chemists have been able to reduce waste and improve yields. These advancements are crucial for ensuring that pharmaceutical companies can produce large quantities of high-quality material efficiently.

In conclusion, Benzoic acid, 3-(aminomethyl)-4-(trifluoromethyl)-, with its CAS number CAS No. 2222171-38-0, represents a significant advancement in medicinal chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. The growing body of research on this compound highlights its potential as a lead molecule for drug development. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the future prospects for this compound are promising.